Cas no 96222-57-0 (5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 96222-57-0
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• MDL: MFCD03969982
• CID: 2819709
• PubChem ID: 2402041
• Update Time: 2025-06-10

5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-bromo-1H-benzo[d]imidazol-2(3H)-one
• 5-Amino-6-bromo-1,3-dihydro-benzoimidazol-2-one
• 2H-Benzimidazol-2-one, 5-amino-6-bromo-1,3-dihydro-
• 5-amino-6-bromo-1,3-dihydro-2H-benzimidazol-2-one
• 5-amino-6-bromo-1,3-dihydrobenzimidazol-2-one
• STK744105
• 6-amino-5-bromo-3-hydrobenzimidazol-2-one
• ST4124094
• BB 0217070
• D73527
• 2H-1,3-Benzimidazol-2-one, 5
• 5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one

• MDL： MFCD03969982
• Inchi： 1S/C7H6BrN3O/c8-3-1-5-6(2-4(3)9)11-7(12)10-5/h1-2H,9H2,(H2,10,11,12)
• InChI Key： NWPYFCGHXZCCIN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC(N2)=O)N

Computed Properties

• Exact Mass: 226.969
• Monoisotopic Mass: 226.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one

Comprehensive Overview of 5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 96222-57-0)

The compound 5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 96222-57-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a benzodiazole core substituted with amino and bromo functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors, fluorescent probes, and agrochemicals.

In recent years, the demand for heterocyclic compounds like 5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one has surged, driven by advancements in drug discovery and organic electronics. This compound’s brominated moiety allows for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemistry platforms. Its amino group also enables conjugation with other pharmacophores, aligning with trends in targeted therapy and precision medicine.

From a synthetic perspective, CAS No. 96222-57-0 is often discussed in the context of Pd-catalyzed reactions and microwave-assisted synthesis, two hot topics in modern chemistry. Laboratories optimizing green chemistry protocols have explored its preparation using catalyst-free conditions, addressing the growing emphasis on sustainable practices. These aspects resonate with frequent search queries like “eco-friendly synthesis of benzodiazoles” or “applications of brominated heterocycles.”

The compound’s photophysical properties have also attracted attention in material science. Its potential as a building block for OLEDs (organic light-emitting diodes) is under investigation, coinciding with rising interest in flexible displays and energy-efficient lighting. Online discussions often highlight its electron-deficient nature, a trait valuable for designing n-type semiconductors.

In summary, 5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one exemplifies the intersection of medicinal chemistry and advanced materials. Its dual applicability in life sciences and nanotechnology ensures its relevance in cutting-edge research, making it a compound worth monitoring in both academic and industrial settings.